Cas no 162848-17-1 (Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 162848-17-1
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 110062
• PubChem ID: 45081909
• Update Time: 2025-04-18

Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-
• 4-(1,2,4-triazol-1-yl)benzoyl chloride
• 4-(1H-1,2,4-TRIAZOL-1-YL)-BENZOYL CHLORIDE
• 4-(1H-1,2,4-triazol-1-yl)benzoyl chloride
• Benzoyl chloride, 4-(1H-1,2,4-triazol-1-yl)- (9CI)
• 162848-17-1
• FT-0770362
• DTXSID80664942
• SCHEMBL461848
• UYDCXLDFBXYXMA-UHFFFAOYSA-N

• Inchi： 1S/C9H6ClN3O/c10-9(14)7-1-3-8(4-2-7)13-6-11-5-12-13/h1-6H
• InChI Key： UYDCXLDFBXYXMA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 207.02000
• Monoisotopic Mass: 207.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 47.78000
• LogP: 1.64630